Cas no 1803812-69-2 (2,5-Dichloro-3-methylbenzenesulfonamide)

• Product Name: 2,5-Dichloro-3-methylbenzenesulfonamide
• CAS No: 1803812-69-2
• MF: C₇H₇Cl₂NO₂S
• MW: 240.106978654861
• CID: 4705898
• Update Time: 2025-06-10

2,5-Dichloro-3-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-methylbenzenesulfonamide

• Inchi： 1S/C7H7Cl2NO2S/c1-4-2-5(8)3-6(7(4)9)13(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： QBXOOYKBCDDNAW-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1S(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Topological Polar Surface Area: 68.5

Additional information on 2,5-Dichloro-3-methylbenzenesulfonamide

Professional Introduction to 2,5-Dichloro-3-methylbenzenesulfonamide (CAS No. 1803812-69-2)

2,5-Dichloro-3-methylbenzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 1803812-69-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl amides, which are widely recognized for their diverse biological activities and synthetic utility. The structural features of 2,5-Dichloro-3-methylbenzenesulfonamide, including its chloro and methyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the development of novel molecules.

The significance of 2,5-Dichloro-3-methylbenzenesulfonamide lies in its potential applications across multiple domains. In pharmaceutical research, sulfonyl amides are known for their role as bioisosteres, which can modify the pharmacokinetic and pharmacodynamic profiles of drug candidates. The presence of chlorine atoms at the 2- and 5-positions enhances the electron-withdrawing effect, influencing the compound's interaction with biological targets. Additionally, the methyl group at the 3-position introduces steric hindrance, which can be exploited to optimize binding affinity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonyl amides in drug discovery. For instance, derivatives of benzenesulfonamides have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 2,5-Dichloro-3-methylbenzenesulfonamide aligns well with these efforts, as it provides a scaffold that can be modified to target specific disease pathways. Researchers have leveraged computational modeling and high-throughput screening to identify promising scaffolds for further optimization.

In agrochemical applications, 2,5-Dichloro-3-methylbenzenesulfonamide serves as a precursor for developing herbicides and pesticides. The chlorine substituents enhance the lipophilicity of the compound, improving its absorption and translocation in plants or pests. Furthermore, sulfonyl amides are known to disrupt essential metabolic pathways in organisms, making them effective at low concentrations. This characteristic is particularly advantageous in sustainable agriculture, where minimizing environmental impact is a priority.

The synthesis of 2,5-Dichloro-3-methylbenzenesulfonamide involves multi-step organic transformations that require careful control of reaction conditions. Typically, it is synthesized from chloromethyl benzenesulfonyl chloride through nucleophilic substitution with methylamine. The reaction must be conducted under inert conditions to prevent unwanted side reactions. Advanced techniques such as flow chemistry have been employed to improve yield and purity while reducing solvent consumption.

From a chemical biology perspective, 2,5-Dichloro-3-methylbenzenesulfonamide has been investigated for its interactions with enzymes and receptors. Sulfonyl amides often act as transition-state analogs or competitive inhibitors due to their ability to mimic the structure of substrates or transition states in enzymatic reactions. This property makes them useful tools for studying enzyme mechanisms and developing enzyme inhibitors for therapeutic purposes.

The regulatory landscape for compounds like 2,5-Dichloro-3-methylbenzenesulfonamide is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that compounds used in pharmaceuticals meet stringent safety and efficacy standards before they can be commercialized. Compliance with Good Manufacturing Practices (GMP) is essential to guarantee consistent quality across batches.

In conclusion, 2,5-Dichloro-3-methylbenzenesulfonamide (CAS No. 1803812-69-2) represents a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological activities and synthetic methodologies, compounds like this will play an increasingly important role in advancing chemical biology and sustainable agriculture.